1-Chloro-7-fluoro-3-methylisoquinoline
CAS No.:
Cat. No.: VC15982738
Molecular Formula: C10H7ClFN
Molecular Weight: 195.62 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H7ClFN |
|---|---|
| Molecular Weight | 195.62 g/mol |
| IUPAC Name | 1-chloro-7-fluoro-3-methylisoquinoline |
| Standard InChI | InChI=1S/C10H7ClFN/c1-6-4-7-2-3-8(12)5-9(7)10(11)13-6/h2-5H,1H3 |
| Standard InChI Key | ZLZZEHZBYZXXFJ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC2=C(C=C(C=C2)F)C(=N1)Cl |
Introduction
1-Chloro-7-fluoro-3-methylisoquinoline is a synthetic organic compound belonging to the isoquinoline family. Isoquinolines are heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities and applications in pharmaceuticals. The specific compound , 1-Chloro-7-fluoro-3-methylisoquinoline, features a chloro and fluoro substituent on the isoquinoline ring, which can significantly influence its chemical and biological properties.
Synthesis and Preparation
While specific synthesis methods for 1-Chloro-7-fluoro-3-methylisoquinoline are not detailed in the available sources, isoquinoline derivatives are typically synthesized through various organic reactions such as the Pomeranz-Fritsch reaction or the Bischler-Napieralski reaction. These methods involve the formation of the isoquinoline ring from appropriate precursors followed by halogenation and alkylation steps to introduce the desired substituents.
Table: Biological Activities of Related Isoquinoline Derivatives
| Compound Type | Biological Activity | Reference |
|---|---|---|
| Quinoline Derivatives | Antimalarial | |
| Quinoxaline Derivatives | Anticancer | |
| Isoquinoline Derivatives | Potential Antimicrobial | General Literature |
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